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Compound of Interest

Compound Name: Famotidine-d4

Cat. No.: B15561312

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources,
availability, and key applications of Famotidine-d4. It is intended to serve as a valuable
resource for researchers and professionals engaged in drug development and bioanalytical
studies. This document includes a summary of commercial suppliers, detailed experimental
protocols for its use as an internal standard, and diagrams illustrating its mechanism of action
and analytical workflows.

Introduction to Famotidine-d4

Famotidine-d4 is a deuterated analog of Famotidine, a potent histamine H2 receptor
antagonist used to treat conditions caused by excess stomach acid. The replacement of four
hydrogen atoms with deuterium atoms results in a stable, isotopically labeled compound with a
higher molecular weight. This key feature makes Famotidine-d4 an ideal internal standard for
guantitative bioanalysis by mass spectrometry, as it exhibits similar chemical and physical
properties to the unlabeled drug but is distinguishable by its mass-to-charge ratio (m/z).

Commercial Avalilability

A number of chemical suppliers offer Famotidine-d4 for research purposes. The available
products vary in terms of purity, pack size, and price. The following table summarizes the
offerings from several prominent suppliers.
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Molecular Available
. Product CAS Molecular . .
Supplier Weight ( Purity Pack
Code Number Formula .
g/mol ) Sizes
1mg, 5
MedChem HY- 2707433- CsH11DaN~
341.47 >08% mg, 10 mg,
Express 112048S 64-3 02Ss
50 mg
Unlabeled:
LGC TRC- CsH11DaN7 >95% 1 mg, 10
76824-35- 341.47
Standards F102253 6 02Ss3 (HPLC) mg
1mg, 2.5
CS-0O- 2707433- CsH11DaN7 Not mg, 5 mg,
Clearsynth 341.47 -
15224 64-3 02Ss3 specified 10 mg, 25
mg
) Unlabeled: )
Simson CsH11DaN7 Not Inquire for
F100014 76824-35- 341.47 N .
Pharma 6 02Ss3 specified pack sizes
Pharmaffili PA STI Not CsH11DaN7 34147 Not Inquire for
ates 040570 Available 02Ss ' specified pack sizes
Santa Cruz Unlabeled: )
i CsH11DaN7 Not Inquire for
Biotechnol sc-219488 76824-35- 341.47 - )
02Ss3 specified pack sizes
ogy 6
Alentris ALN- Not CsH11DaN7 3415 Not Inquire for
Research FO08DO01 Available 02Ss3 ' specified pack sizes

Note: Pricing information is subject to change and is best obtained directly from the suppliers.
The CAS number for the deuterated compound may not always be provided; in such cases, the
CAS number for the unlabeled Famotidine is often referenced.

Application in Bioanalytical Methods: Use as an
Internal Standard
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The primary application of Famotidine-d4 is as an internal standard (IS) in bioanalytical
methods, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS)
assays. The use of a stable isotope-labeled IS is considered the gold standard in quantitative
bioanalysis as it helps to correct for variability during sample preparation, injection, and
ionization in the mass spectrometer.[1]

Rationale for Using a Deuterated Internal Standard

The use of a deuterated internal standard provides several advantages over using a structural
analog. The co-elution of the deuterated IS with the analyte of interest allows for effective
compensation for matrix effects, which can cause ion suppression or enhancement and are a
common source of variability and inaccuracy in bioanalytical data.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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